Cas no 1303789-35-6 (2-(Cyclopentylmethyl)cyclohexan-1-ol)

• Product Name: 2-(Cyclopentylmethyl)cyclohexan-1-ol
• CAS No: 1303789-35-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 5693406
• PubChem ID: 61748199
• Update Time: 2025-05-19

2-(Cyclopentylmethyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1634736
• CS-0354295
• 1303789-35-6
• AKOS011018458
• 2-(cyclopentylmethyl)cyclohexan-1-ol
• 2-(Cyclopentylmethyl)cyclohexan-1-ol

• Inchi： 1S/C12H22O/c13-12-8-4-3-7-11(12)9-10-5-1-2-6-10/h10-13H,1-9H2
• SMILES： OC1CCCCC1CC1CCCC1

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(Cyclopentylmethyl)cyclohexan-1-ol

Comprehensive Overview of 2-(Cyclopentylmethyl)cyclohexan-1-ol (CAS No. 1303789-35-6): Properties, Applications, and Industry Insights

2-(Cyclopentylmethyl)cyclohexan-1-ol (CAS No. 1303789-35-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and fragrance industries due to its unique structural properties. This bicyclic alcohol, characterized by a cyclopentylmethyl group attached to a cyclohexanol backbone, exhibits versatile chemical reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in flavor and fragrance formulations, as well as in drug discovery pipelines, where its stereochemistry plays a critical role in molecular interactions.

The synthesis of 2-(Cyclopentylmethyl)cyclohexan-1-ol typically involves catalytic hydrogenation or Grignard reactions, optimized for high stereoselectivity. Recent studies highlight its utility in creating chiral building blocks for asymmetric synthesis—a trending topic in green chemistry and sustainable manufacturing. With growing interest in bio-based solvents and low-toxicity additives, this compound’s environmental profile aligns with current industry demands for safer alternatives. Analytical techniques like GC-MS and NMR spectroscopy are essential for verifying its purity, a common query among quality control professionals.

In the fragrance sector, 2-(Cyclopentylmethyl)cyclohexan-1-ol contributes to woody and amber-like olfactory notes, often featured in premium perfumes. Its stability under varying pH conditions makes it suitable for cosmetic preservative systems, addressing consumer concerns about long-lasting formulations. Meanwhile, pharmaceutical applications leverage its scaffold for CNS-active compounds, coinciding with rising searches for neurological drug intermediates. Regulatory compliance (e.g., REACH, IFRA standards) is frequently discussed in relation to its commercial use, emphasizing the need for transparent safety data sheets.

Market trends indicate a surge in demand for high-purity specialty chemicals, with 1303789-35-6 benefiting from advancements in continuous flow chemistry—a technique reducing production costs. FAQs from academic circles often focus on its crystallization behavior or solubility parameters, reflecting broader interests in process optimization. As industries prioritize carbon-neutral synthesis, this compound’s potential in catalytic reduction pathways positions it as a candidate for future circular economy models. Collaborative R&D efforts continue to uncover novel derivatives, ensuring its relevance in patent filings and IP-protected formulations.